Cas no 457-75-0 (4-Fluorophenyl propionate)
4-Fluorophenyl propionate structure
Product Name:4-Fluorophenyl propionate
4-Fluorophenyl propionate Chemical and Physical Properties
Names and Identifiers
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- AKOS003055986
- 457-75-0
- Phenol, 4-fluoro-, 1-propanoate
- SCHEMBL5642116
- DTXSID501305004
- InChI=1/C9H9FO2/c1-2-9(11)12-8-5-3-7(10)4-6-8/h3-6H,2H2,1H
- phenol, 4-fluoro-, propanoate
- 4-Fluorophenyl propionate
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- Inchi: 1S/C9H9FO2/c1-2-9(11)12-8-5-3-7(10)4-6-8/h3-6H,2H2,1H3
- InChI Key: RWEKFYQVRRXQJZ-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)OC(CC)=O
Computed Properties
- Exact Mass: 168.05865769Da
- Monoisotopic Mass: 168.05865769Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 26.3Ų
4-Fluorophenyl propionate Related Literature
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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